Cas no 122-09-8 (phentermine)

phentermine Properties

Names and Identifiers

• phentermine
• 2-methyl-1-phenylpropan-2-amine
• Phentermine solution
• α,α-Dimethylphenethylamine solution
• 1,1-dimethyl-2-phenylethyl amine
• 1-phenyl-2-amino-2-methylpropane
• Adipex-P
• Duromine
• Fastin
• Ionamin
• Lipopill
• Lonamin
• Mirapront
• Omnibex
• α,α-Dimethylphenethylamine 10 ng
• 2-amino-2-methyl-1-phenylpropane
• 2-phenyl-tert-butylamine
• Linyl
• Wilpo
• Inoamin
• mg18570
• MG 18370
• 1,1-dimethyl-2-phenylethylamine
• +Expand

• MDL： MFCD00059195
• InChIKey： DHHVAGZRUROJKS-UHFFFAOYSA-N
• Inchi： 1S/C10H15N/c1-10(2,11)8-9-6-4-3-5-7-9/h3-7H,8,11H2,1-2H3
• SMILES： CC(CC1=CC=CC=C1)(C)N

Computed Properties

• Exact Mass: 149.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 11
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.66670
• PSA: 26.02000
• Refractive Index: 1.5090 (estimate)
• Boiling Point: bp750 205°; bp21 100°
• Melting Point: 143°C (estimate)
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 1.0 mg/mL in methanol
• Density: 0,93 g/cm3